Cas no 135755-90-7 (Cyclo(L-alanylglycyl-L-prolyl-L-phenylalanyl-L-alanylglycyl-L-prolyl-L-phenylalanyl),tetrahydrate (9CI))

Cyclo(L-alanylglycyl-L-prolyl-L-phenylalanyl-L-alanylglycyl-L-prolyl-L-phenylalanyl),tetrahydrate (9CI) structure
135755-90-7 structure
Product Name:Cyclo(L-alanylglycyl-L-prolyl-L-phenylalanyl-L-alanylglycyl-L-prolyl-L-phenylalanyl),tetrahydrate (9CI)
CAS No:135755-90-7
MF:C38H56N8O12
MW:816.897649765015
CID:155716
PubChem ID:3083244
Update Time:2025-04-19

Cyclo(L-alanylglycyl-L-prolyl-L-phenylalanyl-L-alanylglycyl-L-prolyl-L-phenylalanyl),tetrahydrate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclo(L-alanylglycyl-L-prolyl-L-phenylalanyl-L-alanylglycyl-L-prolyl-L-phenylalanyl),tetrahydrate (9CI)
    • (2S)-1-[2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[2-[(2S)-2-aminopropanoyl]iminoacetyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoyl]amino]propanoyl]amino]acetyl]-N-[(2S)-1-oxo-3-phenylpropan-2-yl]pyrrolidine-2
    • Cyclo(L-alanylglycyl-L-prolyl-L-phenylalanyl-L-alanylglycyl-L-prolyl-L-phenylalanyl),tetrahydr...
    • cyclo-bis(alanyl-glycyl-prolyl-phenylalanyl)
    • 1-{(2E)-2-[(E)-L-alanylimino]acetyl}-L-prolyl-L-phenylalanyl-L-alanylglycyl-N-[(1S)-1-benzyl-2-oxoethyl]-L-prolinamide tetrahydrate
    • Cyclo(L-alanylglycyl-L-prolyl-L-phenylalanyl-L-alanylglycyl-L-prolyl-L-phenylalanyl), tetrahydrate
    • Cyclo-bis(ala-gly-pro-phe)
    • 135755-90-7
    • (2S)-1-[2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[2-[(2S)-2-aminopropanoyl]iminoacetyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoyl]amino]propanoyl]amino]acetyl]-N-[(2S)-1-oxo-3-phenylpropan-2-yl]pyrrolidine-2-carboxamide;tetrahydrate
    • Inchi: 1S/C38H48N8O8.4H2O/c1-24(39)34(50)40-21-32(48)46-18-10-16-31(46)38(54)44-29(20-27-13-7-4-8-14-27)36(52)42-25(2)35(51)41-22-33(49)45-17-9-15-30(45)37(53)43-28(23-47)19-26-11-5-3-6-12-26;;;;/h3-8,11-14,21,23-25,28-31H,9-10,15-20,22,39H2,1-2H3,(H,41,51)(H,42,52)(H,43,53)(H,44,54);4*1H2/b40-21+;;;;/t24-,25-,28-,29-,30-,31-;;;;/m0..../s1
    • InChI Key: NHGVYIVYSYOWIV-LVGNPMNDSA-N
    • SMILES: O=C([C@@H]1CCCN1C(CNC([C@H](C)NC([C@H](CC1C=CC=CC=1)NC([C@@H]1CCCN1C(/C=N/C([C@H](C)N)=O)=O)=O)=O)=O)=O)N[C@H](C=O)CC1C=CC=CC=1.O.O.O.O

Computed Properties

  • Exact Mass: 816.40208
  • Monoisotopic Mass: 816.40176925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 16
  • Complexity: 1390
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 234Ų

Experimental Properties

  • PSA: 355.54
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